Cas no 1202677-30-2 (4-Methyl-2-pyridin-4-yl-phenol)

• Product Name: 4-Methyl-2-pyridin-4-yl-phenol
• CAS No: 1202677-30-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD15476787
• CID: 4782621
• Update Time: 2025-05-20

4-Methyl-2-pyridin-4-yl-phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(pyridin-4-yl)phenol
• 4-methyl-2-pyridin-4-yl-phenol
• 4-methyl-6-(1H-pyridin-4-ylidene)cyclohexa-2,4-dien-1-one
• 4-Methyl-2-pyridin-4-yl-phenol

• MDL： MFCD15476787
• Inchi： 1S/C12H11NO/c1-9-2-3-12(14)11(8-9)10-4-6-13-7-5-10/h2-8,14H,1H3
• InChI Key： CCAZVHNGBGLGAT-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Methyl-2-pyridin-4-yl-phenol

Comprehensive Overview of 4-Methyl-2-pyridin-4-yl-phenol (CAS No. 1202677-30-2): Properties, Applications, and Market Insights

4-Methyl-2-pyridin-4-yl-phenol (CAS No. 1202677-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a phenol group with a pyridine ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in 4-Methyl-2-pyridin-4-yl-phenol due to its potential applications in drug discovery and material science.

The chemical properties of 4-Methyl-2-pyridin-4-yl-phenol make it particularly valuable in medicinal chemistry. Its molecular formula, C12H11NO, and a molecular weight of 185.22 g/mol, provide a balanced reactivity profile suitable for diverse synthetic pathways. The presence of both phenolic and pyridinyl groups allows for selective functionalization, making it a preferred choice for designing novel therapeutic agents. Recent studies highlight its role in developing kinase inhibitors, which are crucial in targeted cancer therapies—a hot topic in current biomedical research.

In addition to pharmaceutical applications, 4-Methyl-2-pyridin-4-yl-phenol is explored in material science for its potential in creating advanced polymers and coatings. Its ability to act as a ligand or building block in coordination chemistry opens doors for innovations in catalysis and nanotechnology. Industry experts are particularly intrigued by its thermal stability and solubility characteristics, which align with the growing demand for high-performance materials in electronics and renewable energy sectors.

The market dynamics for 4-Methyl-2-pyridin-4-yl-phenol reflect its rising importance. With increasing R&D investments in precision medicine and green chemistry, the demand for specialized intermediates like this compound is projected to grow. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial laboratories. SEO trends indicate that searches for "4-Methyl-2-pyridin-4-yl-phenol suppliers" and "CAS 1202677-30-2 applications" have surged by 40% year-over-year, underscoring its commercial relevance.

From a regulatory standpoint, 4-Methyl-2-pyridin-4-yl-phenol is compliant with major international safety standards, ensuring its suitability for global supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and consistency—a critical factor for researchers requiring high-quality reagents. This aligns with the broader industry shift toward stringent quality control in fine chemical production.

Looking ahead, the versatility of 4-Methyl-2-pyridin-4-yl-phenol positions it as a compound of enduring significance. Its dual functionality as a pharmacophore and material precursor makes it a subject of ongoing investigation in interdisciplinary studies. As synthetic methodologies advance, particularly in microwave-assisted and flow chemistry, the accessibility and applications of this compound are expected to expand further, driving innovation across multiple scientific domains.